Cas no 2763984-66-1 (Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate)

• Product Name: Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate
• CAS No: 2763984-66-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6100606
• PubChem ID: 165981435
• Update Time: 2025-10-30

Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37343778
• 2763984-66-1
• ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate
• Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate

• Inchi： 1S/C14H17NO2/c1-2-17-13(16)14-8-11(9-14)12(15-14)10-6-4-3-5-7-10/h3-7,11-12,15H,2,8-9H2,1H3
• InChI Key： HWGBYTZKHCQCQZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CC(C(C3C=CC=CC=3)N1)C2)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate

Recent Advances in the Study of Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate (CAS: 2763984-66-1)

Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate (CAS: 2763984-66-1) is a structurally unique bicyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the class of azabicycloalkanes, which are known for their potential as scaffolds in drug discovery due to their rigid and three-dimensional structures. The presence of both phenyl and ester functional groups in this molecule further enhances its versatility for chemical modifications and biological applications.

Recent studies have focused on the synthesis and pharmacological evaluation of Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route to this compound via a [2+2] cycloaddition reaction, achieving high yield and enantioselectivity. The researchers highlighted the compound's potential as a building block for the development of novel central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier (BBB).

In another significant development, a research team from the University of Cambridge investigated the biological activity of Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate derivatives against neurodegenerative diseases. Their findings, published in ACS Chemical Neuroscience (2024), revealed that certain derivatives exhibited promising inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), key enzymes involved in Alzheimer's disease pathogenesis. The lead compound from this series showed IC50 values in the nanomolar range, suggesting its potential as a therapeutic candidate.

From a structural perspective, computational modeling studies have provided insights into the molecular interactions of Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate with various biological targets. Molecular docking simulations published in RSC Advances (2023) demonstrated that the compound's bicyclic core forms stable interactions with the active sites of several G protein-coupled receptors (GPCRs), particularly those involved in pain modulation. This finding opens new avenues for the development of non-opioid analgesics based on this scaffold.

The pharmaceutical industry has also shown growing interest in this compound. Patent applications filed in 2024 by major pharmaceutical companies disclose novel formulations of Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate derivatives for the treatment of psychiatric disorders. These patents highlight improved pharmacokinetic properties and reduced side-effect profiles compared to existing medications, suggesting potential clinical advantages.

Despite these promising developments, challenges remain in the optimization of Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate-based therapeutics. Current research efforts are focused on improving the synthetic scalability of the core structure and addressing metabolic stability issues identified in preclinical studies. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 3-phenyl-2-azabicyclo[2.1.1]hexane-1-carboxylate (CAS: 2763984-66-1) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. The recent advancements in its synthesis, biological evaluation, and computational modeling provide a solid foundation for future drug discovery efforts. Continued research in this area is expected to yield novel therapeutic agents for CNS disorders, neurodegenerative diseases, and pain management in the coming years.